Cas no 2253629-66-0 ((4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride)
(4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride
- 2253629-66-0
- EN300-6729954
- (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride
-
- Inchi: 1S/C7H11FN2O2S.ClH/c8-13(11,12)6-7(5-9)1-3-10-4-2-7;/h10H,1-4,6H2;1H
- InChI Key: LFLAIBMPDPBHSS-UHFFFAOYSA-N
- SMILES: Cl.S(CC1(C#N)CCNCC1)(=O)(=O)F
Computed Properties
- Exact Mass: 242.0292047g/mol
- Monoisotopic Mass: 242.0292047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.3Ų
(4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6729954-0.05g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 0.05g |
$306.0 | 2025-03-13 | |
| Enamine | EN300-6729954-0.1g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 0.1g |
$457.0 | 2025-03-13 | |
| Enamine | EN300-6729954-0.25g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 0.25g |
$650.0 | 2025-03-13 | |
| Enamine | EN300-6729954-0.5g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 0.5g |
$1025.0 | 2025-03-13 | |
| Enamine | EN300-6729954-1.0g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 1.0g |
$1315.0 | 2025-03-13 | |
| Enamine | EN300-6729954-2.5g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 2.5g |
$2576.0 | 2025-03-13 | |
| Enamine | EN300-6729954-5.0g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 5.0g |
$3812.0 | 2025-03-13 | |
| Enamine | EN300-6729954-10.0g |
(4-cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride |
2253629-66-0 | 95.0% | 10.0g |
$5652.0 | 2025-03-13 |
(4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride
(4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride and Its Significance in Modern Chemical Biology
CAS no. 2253629-66-0 refers to a specialized chemical compound known as (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride, a derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of bioactive molecules, particularly in the context of drug discovery and molecular probes.
The molecular structure of (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride incorporates a piperidine ring substituted with a cyano group at the 4-position, linked to a methanesulfonyl fluoride moiety. This configuration endows the compound with distinct reactivity, making it an invaluable tool in the development of sulfonamide-based pharmacophores. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, which have driven extensive research into their derivatives.
In recent years, the application of (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride has been explored in various biochemical and pharmacological studies. One notable area of interest is its use as an intermediate in the synthesis of novel sulfonamide inhibitors targeting enzyme-catalyzed reactions. These inhibitors are critical in modulating metabolic pathways and have shown promise in preclinical trials for treating chronic diseases such as diabetes and cancer.
Moreover, the compound's ability to act as a fluorinating agent has opened new avenues in medicinal chemistry. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacokinetic profiles, making them more effective in therapeutic applications. Research has demonstrated that derivatives of (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride can be utilized to develop potent small-molecule drugs with improved efficacy and reduced side effects.
The cyano group present in the structure of this compound also contributes to its versatility. Cyano-substituted piperidine derivatives have been shown to interact with biological macromolecules through multiple mechanisms, including hydrogen bonding and π-stacking interactions. These interactions are crucial for designing molecules that can selectively bind to specific protein targets, thereby enhancing drug specificity and reducing off-target effects.
Recent advancements in computational chemistry have further highlighted the potential of (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride as a scaffold for drug design. Molecular docking studies have revealed that this compound can effectively interact with enzymes and receptors involved in disease pathways. By leveraging these insights, researchers have been able to optimize its structure to improve its binding affinity and pharmacological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling the rapid identification of promising candidates for further development.
The synthesis of (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methanesulfonyl fluoride group is particularly critical, as it determines the compound's reactivity and functional utility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.
In conclusion, (4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride (CAS no. 2253629-66-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further, contributing to the development of next-generation medications that address unmet medical needs.
2253629-66-0 ((4-Cyanopiperidin-4-yl)methanesulfonyl fluoride hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)